Cas no 76464-54-5 (4-Chloro-3-isopropoxyaniline)

• Product Name: 4-Chloro-3-isopropoxyaniline
• CAS No: 76464-54-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD19624982
• CID: 2801508
• PubChem ID: 12881608
• Update Time: 2025-05-20

4-Chloro-3-isopropoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-propan-2-yloxyaniline
• 4-chloro-3-isopropoxyaniline;
• 4-Chloro-3-isopropoxyaniline
• SCHEMBL2372500
• DTXSID20512216
• MFCD19624982
• AKOS013324327
• DS-016817
• CS-0455625
• BS-25968
• QRZBEHUXMWTNTE-UHFFFAOYSA-N
• 4-Chloro-3-[(propan-2-yl)oxy]aniline
• 76464-54-5
• Benzenamine, 4-chloro-3-(1-methylethoxy)-
• 4-chloro-3-isopropoxybenzenamine

• MDL： MFCD19624982
• Inchi： 1S/C9H12ClNO/c1-6(2)12-9-5-7(11)3-4-8(9)10/h3-6H,11H2,1-2H3
• InChI Key： QRZBEHUXMWTNTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC(C)C)N

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.29060

Additional information on 4-Chloro-3-isopropoxyaniline

4-Chloro-3-isopropoxyaniline: A Comprehensive Overview

The compound 4-Chloro-3-isopropoxyaniline, also known by its CAS number 76464-54-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a chlorine atom at the para position and an isopropoxy group at the meta position of the aniline ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of 4-Chloro-3-isopropoxyaniline in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and coatings. The compound's ability to undergo various reactions, such as nucleophilic aromatic substitution and coupling reactions, has made it a versatile building block in organic synthesis. Its reactivity is further enhanced by the electron-withdrawing effects of the chlorine atom and the electron-donating effects of the isopropoxy group, creating a dynamic balance that facilitates multiple reaction pathways.

In the pharmaceutical industry, 4-Chloro-3-isopropoxyaniline has gained attention for its potential in drug design. Several studies have demonstrated its ability to act as a precursor in the synthesis of bioactive compounds. For example, it has been used in the development of anti-inflammatory agents and antioxidants. The compound's unique electronic properties make it an ideal candidate for medicinal chemistry applications, where fine-tuning molecular structures to achieve desired biological activities is crucial.

The environmental impact of 4-Chloro-3-isopropoxyaniline has also been a topic of recent research. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in natural systems. However, further investigations are required to fully understand its environmental fate and potential risks. Regulatory agencies are closely monitoring these findings to ensure that industrial applications remain sustainable and environmentally friendly.

From a synthetic perspective, 4-Chloro-3-isopropoxyaniline can be prepared through several methods. One common approach involves the substitution reaction of chloroaniline derivatives with appropriate alcohols in the presence of a catalyst. Another method utilizes coupling reactions between aryl halides and aniline derivatives, often facilitated by transition metal catalysts. These synthetic routes not only highlight the compound's versatility but also underscore its importance as a key intermediate in organic synthesis.

In conclusion, 4-Chloro-3-isopropoxyaniline (CAS No: 76464-54-5) is a multifaceted compound with wide-ranging applications in materials science, pharmaceuticals, and organic synthesis. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in future scientific advancements.